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Compound of Interest

Compound Name: ALX 40-4C Trifluoroacetate

Cat. No.: B1574883

This guide provides immediate, essential safety protocols and logistical plans for researchers,
scientists, and drug development professionals handling ALX 40-4C Trifluoroacetate. The
following procedures are designed to ensure the safe handling, storage, and disposal of this
potent CXCR4 antagonist.

Hazard Identification and Safety Recommendations

While a specific Safety Data Sheet (SDS) for ALX 40-4C Trifluoroacetate is not publicly
available, the primary hazards are associated with the trifluoroacetate (TFA) component, which
is derived from trifluoroacetic acid, a strong and corrosive acid.[1][2] Due to its potent biological
activity as a CXCR4 antagonist, ALX 40-4C should be handled as a potentially hazardous
compound.[3]

Key Safety Data Summary

The following table summarizes known properties and conservative safety recommendations.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1574883?utm_src=pdf-interest
https://www.benchchem.com/product/b1574883?utm_src=pdf-body
https://www.benchchem.com/product/b1574883?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Safe_Handling_of_Gfp150_tfa_and_Other_Novel_Trifluoroacetate_Compounds.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Cog_133_trifluoroacetate.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Essential_Personal_Protective_Equipment_and_Handling_Protocols_for_ALX_40_4C.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Parameter Value/lRecommendation Source/Rationale

Small peptide inhibitor of the

Chemical Identity ALX 40-4C Trifluoroacetate )
chemokine receptor CXCR4.[3]
CAS Number 143413-49-4 [3]
Molecular Formula CssH114F3N37012 [41[5]
Molecular Weight 1578.76 g/mol [41[6]
Physical Form Lyophilized powder [3][6]

) ) o Potent CXCR4 antagonist,
Known Biological Activity o o [31[7]
inhibits SDF-1 binding.

. ) ] Based on the trifluoroacetate
Primary Hazards Corrosive, Irritant
component.[2][8]

Inhalation, ingestion, skin/eye
Routes of Entry it [2][8]
contac

To ensure maximum stability.

Storage Store lyophilized at -20°C.
[31[6]

Operational Plan: Step-by-Step Handling
Procedures

All handling of ALX 40-4C Trifluoroacetate, especially in its powdered form, must be
conducted in a certified chemical fume hood to minimize inhalation exposure.[8]

1. Personal Protective Equipment (PPE)
A conservative approach to PPE is mandatory. The following must be worn at all times:

o Eye Protection: Chemical safety goggles meeting ANSI Z87.1 standards are required. A face
shield should be worn when handling larger quantities.[1]

o Hand Protection: Nitrile gloves are required. Double-gloving is recommended, especially
when handling the pure compound or concentrated solutions. Change gloves immediately if

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/pdf/Safeguarding_Your_Research_Essential_Personal_Protective_Equipment_and_Handling_Protocols_for_ALX_40_4C.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Essential_Personal_Protective_Equipment_and_Handling_Protocols_for_ALX_40_4C.pdf
https://www.benchchem.com/pdf/Troubleshooting_ALX_40_4C_solubility_issues.pdf
https://www.bldpharm.com/products/P001412399.html
https://www.benchchem.com/pdf/Troubleshooting_ALX_40_4C_solubility_issues.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_ALX_40_4C.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Essential_Personal_Protective_Equipment_and_Handling_Protocols_for_ALX_40_4C.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_ALX_40_4C.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Essential_Personal_Protective_Equipment_and_Handling_Protocols_for_ALX_40_4C.pdf
https://www.mybiosource.com/alx40-4c-inhibitor/alx-40-4c-trifluoroacetate/5763620
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Cog_133_trifluoroacetate.pdf
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Cog_133_trifluoroacetate.pdf
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Essential_Personal_Protective_Equipment_and_Handling_Protocols_for_ALX_40_4C.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_ALX_40_4C.pdf
https://www.benchchem.com/product/b1574883?utm_src=pdf-body
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Safe_Handling_of_Gfp150_tfa_and_Other_Novel_Trifluoroacetate_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

contaminated.[3][8]

Body Protection: A lab coat must be worn and fully buttoned.[8] Ensure long pants and
closed-toe shoes are worn in the laboratory.[9]

. Preparation and Weighing

Equilibrate Vial: Before opening, allow the vial of lyophilized ALX 40-4C to warm to room
temperature for at least 15-20 minutes to prevent condensation.[6]

Weighing: Conduct all weighing of the solid compound within a chemical fume hood to avoid
the creation and inhalation of dust.[3]

Resealing: Immediately and securely reseal the vial after weighing.[3]

. Dissolution

Solvent Addition: Slowly add the appropriate sterile solvent (e.g., sterile water, DMSO) to the
vial containing the pre-weighed compound as determined by your experimental protocol.[3]

[6]

Agitation: Gently agitate the vial to dissolve the compound. Sonication may be used to aid
dissolution if necessary.[6][10]

. Emergency Procedures

Eye Contact: Immediately flush eyes with an eyewash for at least 15 minutes.[8]

Skin Contact: Wash the affected area thoroughly with plenty of water. Use a safety shower if
necessary.[8]

Inhalation: Move to fresh air immediately.[11]

Spills:

o Small Spills (Powder): DO NOT sweep. Gently cover with a damp paper towel to avoid
generating dust. Wearing appropriate PPE, carefully wipe up the material and place itin a
sealed, labeled waste container.[3]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/pdf/Safeguarding_Your_Research_Essential_Personal_Protective_Equipment_and_Handling_Protocols_for_ALX_40_4C.pdf
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_ALX_40_4C.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Essential_Personal_Protective_Equipment_and_Handling_Protocols_for_ALX_40_4C.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Essential_Personal_Protective_Equipment_and_Handling_Protocols_for_ALX_40_4C.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Essential_Personal_Protective_Equipment_and_Handling_Protocols_for_ALX_40_4C.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_ALX_40_4C.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_ALX_40_4C.pdf
https://www.benchchem.com/pdf/ALX_40_4C_Application_Notes_and_Protocols_for_Cell_Culture.pdf
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://www.targetmol.com/attachment/sds/6B135FA0-2441-463D-BFFD-0A356BDA1B7F/TP1360
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Essential_Personal_Protective_Equipment_and_Handling_Protocols_for_ALX_40_4C.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Large Spills: Evacuate the area and alert your laboratory supervisor and institutional
safety office immediately.[3]

Disposal Plan

All waste materials contaminated with ALX 40-4C must be treated as hazardous chemical
waste.[3] Under no circumstances should it be disposed of down the sink or in regular trash.
[12]

e Solid Waste: Collect unused powder, contaminated PPE (gloves, disposable lab coats),
weigh boats, and pipette tips in a designated, clearly labeled hazardous waste container.[3]
[12]

» Liquid Waste: Collect all unused solutions containing ALX 40-4C in a designated, sealed,
and clearly labeled hazardous liquid waste container.[3] Do not pour down the drain.[3]

o Empty Containers: Empty vials that held ALX 40-4C should be managed as hazardous
waste.[12]

Always consult with your institution's Environmental Health and Safety (EHS) department for
specific disposal guidance and follow all local, state, and federal regulations.[3][12]

Workflow for Safe Handling of ALX 40-4C
Trifluoroacetate
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Caption: Workflow for the safe handling of ALX 40-4C Trifluoroacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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